Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing
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Compound Focus: Neodol 25-3S

CAS No.: 12688-28-7

Cat. No.: S1825920

How to Proceed with Your Research

Despite the limited public data, you can use the following workflow to guide your research efforts. This

diagram outlines the key steps to gather the necessary information.

Start: Limited Public Data
on Neodol 25-3S

1. Contact Patent Holder 2. Engage with Suppliers 3. Consult Safety Data Sheets (SDS) 4. Analyze Generic Base Structure

Outcome: Acquire Technical Data
for Drug Development

Click to download full resolution via product page

Research strategy for obtaining technical data on a patented chemical
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Available Information on Neodol 25-3S

The table below summarizes the basic information found in the search results.

Property

Details

Product Name

CAS Registry
Number

Chemical Structure

Molecular Formula

Molecular Weight

Key Challenge

Neodol 25-3S [1] [2] [3]

12688-28-7 [1] [2] [3]

Information unavailable in search results
Information unavailable in search results
Listed as 0 (suggesting a mixture or undefined value) [1]

Sale is prohibited under patent laws; patent owner has not released
information [1].

Knowledge from Related Chemistry

While specific data is unavailable, you can infer some characteristics based on its classification as a primary

alcohol ethoxylate:

e Composition: Neodol 25-3S is a type of fatty alcohol ethoxylate (FAE), which is a non-ionic
surfactant [4]. The name suggests it is likely made from a C12-C15 linear primary alcohol ("25")
ethoxylated with 3 moles of ethylene oxide ("-3") and sulfated ("-S") to form an anionic surfactant
(alcohol ethoxysulfate, AES) [4].

¢ Synthesis: The base alcohol is produced by ethoxylation, where ethylene oxide adds to the alcohol
substrate in a reaction catalyzed by potassium hydroxide at high temperature and pressure [4]. The

resulting ethoxylate is then sulfated, typically using sulfur trioxide, and neutralized to form a salt like
sodium laureth sulfate [4].

¢ General Applications of Alcohol Ethoxysulfates: AES are widely used as surfactants in
commercial products for their cleaning and foaming properties [4]. In pharmaceuticals and

biotechnology, the non-ionic precursor (ethoxylate) is used in a process called PEGylation to
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increase the water solubility and circulatory half-life of non-polar organic compounds for drug delivery
systems [4] [5].

Guidance for Experimental Analysis

The search results mention that Gas Chromatography (GC) with derivatization is a standard method for

analyzing similar compounds [4]. Here is a potential protocol:

¢ Analytical Technique: Gas Chromatography (GC)

e Derivatization: Likely required to improve the volatility of the semi-volatile ethoxylate before GC
analysis. Acetylation is a common method.

¢ Suggested GC Columns [4]:

o Mid-polarity columns (e.g., DB-5, HP-5, RTX-5 with 5% phenyl, 95% dimethylpolysiloxane)
are often preferred for surfactants as they offer good separation of ethoxylation products with
varying chain lengths.

¢ Method Optimization: The specific conditions (temperature ramp, etc.) would need optimization
based on the exact range of ethoxylation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b1825920#neodol-25-3s-base-structure-primary-alcohol-

ethoxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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